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Compound of Interest

Compound Name: Enpp-1-IN-8

Cat. No.: B15143968 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of Enpp-1-IN-8 based on available data and general laboratory safety principles for potent

small molecule enzyme inhibitors. However, it is not a substitute for the official Safety Data

Sheet (SDS). It is mandatory to obtain and consult the official SDS from your supplier before

purchasing, handling, storing, or disposing of this compound.

This guide is intended for researchers, scientists, and drug development professionals to foster

a culture of safety and ensure the proper handling of Enpp-1-IN-8.

Quantitative Data Summary
The following table summarizes the known quantitative data for Enpp-1-IN-8.

Property Value Source

Molecular Formula C₁₉H₂₆N₆O₄S Immunomart[1]

CAS Number 2718971-08-3 Immunomart[1]

Molecular Weight 434.51 g/mol Immunomart[1]

Solubility 10 mM in DMSO Immunomart[1]

Shipping Condition Room temperature Immunomart[1]
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Personal Protective Equipment (PPE)
Due to the potent nature of Enpp-1-IN-8 as an enzyme inhibitor, a comprehensive approach to

personal protection is crucial. The following PPE is recommended as a minimum requirement.

PPE Category Specific Requirements Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

can be removed immediately in

case of a spill.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes of

the compound in solid or

solution form.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended

when handling the solid

compound outside of a

certified chemical fume hood.

Minimizes the risk of inhaling

the powdered compound.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential to minimize exposure and ensure

experimental integrity.

Preparation of Stock Solutions
Work Area Preparation: All handling of solid Enpp-1-IN-8 and preparation of stock solutions

should be conducted in a certified chemical fume hood. The work surface should be covered

with absorbent, disposable bench paper.

Compound Weighing:
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Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully add the desired amount of solid Enpp-1-IN-8 to the container using a clean

spatula. Avoid creating dust.

Record the exact weight of the compound.

Solvent Addition:

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

dimethyl sulfoxide (DMSO).

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the solid Enpp-1-IN-8.

Dissolution:

Cap the vial securely.

Vortex or sonicate the solution until the compound is completely dissolved. Visually inspect

for any undissolved particulates.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term stability.

Use in Experiments
Dilution: When preparing working solutions, perform dilutions in a chemical fume hood.

Cell Culture and Assays: When adding the compound to cell cultures or biochemical assays,

handle the solutions with care to avoid splashes or aerosol generation.
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Incubation: If incubations are performed outside of a fume hood, ensure that the plates or

tubes are securely sealed.

Disposal Plan
Proper disposal of Enpp-1-IN-8 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable items that have come into contact with Enpp-1-IN-8 (e.g., gloves, pipette

tips, vials, bench paper) should be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste:

Unused stock solutions and working solutions of Enpp-1-IN-8 should be collected in a

labeled hazardous liquid waste container.

Do not pour any solutions containing this compound down the drain.

Waste Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for evaluating the efficacy of an enzyme

inhibitor like Enpp-1-IN-8.
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Caption: A general experimental workflow for determining the IC50 of Enpp-1-IN-8.
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This diagram illustrates the simplified signaling pathway involving ENPP1 and the mechanism

of action for an ENPP1 inhibitor. ENPP1 hydrolyzes extracellular cGAMP, which is an activator

of the STING pathway. Inhibition of ENPP1 leads to increased cGAMP levels and subsequent

activation of an anti-tumor immune response.[2][3][4][5]
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Caption: Simplified cGAS-STING pathway and the role of Enpp-1-IN-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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